Cas no 64307-10-4 (Benzyl thiophen-2-ylcarbamate)

• Product Name: Benzyl thiophen-2-ylcarbamate
• CAS No: 64307-10-4
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 3168102
• PubChem ID: 21477278
• Update Time: 2025-10-31

Benzyl thiophen-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 64307-10-4
• Carbamic acid, 2-thienyl-, phenylmethyl ester
• Benzyl thiophen-2-ylcarbamate
• SCHEMBL7351218

• Inchi： 1S/C12H11NO2S/c14-12(13-11-7-4-8-16-11)15-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,13,14)
• InChI Key： GZZHLJMVBXKNPP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.05104977Da
• Monoisotopic Mass: 233.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.6Ų

Additional information on Benzyl thiophen-2-ylcarbamate

Benzyl thiophen-2-ylcarbamate (CAS No. 64307-10-4): A Comprehensive Overview in Modern Chemical Biology

Benzyl thiophen-2-ylcarbamate, identified by the chemical identifier CAS No. 64307-10-4, is a compound of significant interest in the realm of chemical biology and pharmaceutical research. This organopharmaceutical derivative has garnered attention due to its unique structural properties and potential applications in drug development. The molecule, featuring a benzyl group and a thiophen-2-yl moiety linked by a carbamate bridge, exhibits intriguing pharmacological characteristics that make it a valuable candidate for further exploration.

The structural composition of Benzyl thiophen-2-ylcarbamate is characterized by its aromaticity and the presence of heterocyclic elements, which are known to play a crucial role in modulating biological pathways. The benzyl group contributes to the compound's lipophilicity, while the thiophen ring introduces a level of metabolic stability, making it an attractive scaffold for medicinal chemists. The carbamate linkage not only provides a site for functionalization but also influences the compound's solubility and bioavailability, factors critical for its therapeutic efficacy.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities. Benzyl thiophen-2-ylcarbamate has been studied for its potential role in modulating various biological processes, including enzyme inhibition and receptor binding. Its ability to interact with biological targets makes it a promising candidate for the development of novel therapeutic agents. Specifically, studies have hinted at its potential in inhibiting certain enzymes implicated in inflammatory responses and neurodegenerative diseases.

The pharmacokinetic profile of Benzyl thiophen-2-ylcarbamate is another area of active investigation. Research indicates that the compound exhibits moderate oral bioavailability, with a reasonable half-life that suggests sustained activity within the body. This pharmacokinetic behavior is influenced by factors such as metabolic stability and solubility, which are critical parameters in drug design. Additionally, the compound's ability to cross the blood-brain barrier has been explored, opening up possibilities for its use in treating central nervous system disorders.

One of the most exciting aspects of Benzyl thiophen-2-ylcarbamate is its versatility as a scaffold for drug design. The presence of multiple functional groups allows for extensive modifications, enabling chemists to tailor its properties for specific therapeutic applications. For instance, derivatives of this compound have been investigated for their antimicrobial properties, with some showing promising activity against resistant bacterial strains. This underscores the compound's potential as a lead molecule in combating emerging infectious diseases.

The synthesis of Benzyl thiophen-2-ylcarbamate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as benzyl halides and thiophene derivatives, followed by their coupling via carbamate formation. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making it feasible to conduct large-scale studies and clinical trials.

In clinical settings, Benzyl thiophen-2-ylcarbamate has been evaluated in preclinical models to assess its safety and efficacy. Preliminary results suggest that it exhibits low toxicity profiles at therapeutic doses, with minimal side effects observed. However, further studies are needed to fully understand its long-term effects and potential interactions with other medications. The compound's favorable pharmacological properties make it an attractive candidate for Phase I/II clinical trials aimed at validating its therapeutic potential.

The role of computational chemistry in studying Benzyl thiophen-2-ylcarbamate cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into its mechanism of action and help guide the design of more effective derivatives. By leveraging computational tools, researchers can accelerate the drug discovery process and reduce the reliance on empirical testing alone.

The future prospects of Benzyl thiophen-2-ylcarbamate in pharmaceutical research are vast. As our understanding of biological pathways continues to evolve, so too will our ability to harness this compound's potential. Ongoing research aims to expand its applications into areas such as oncology and immunology, where novel therapeutic agents are urgently needed. The collaborative efforts of chemists, biologists, and clinicians will be crucial in realizing these goals.

In conclusion, Benzyl thiophen-2-ylcarbamate (CAS No. 64307-10-4) represents a significant advancement in chemical biology and pharmaceutical development. Its unique structural features and promising pharmacological properties position it as a valuable asset in the quest for novel therapeutics. As research progresses, we can expect to see further refinements in its synthesis and application, solidifying its role as a cornerstone in modern drug discovery.